8-hydroxy-6-oxo-1H,3H,4H,6H-pyrido[2,1-c]morpholine-9-carboxylic acid

• IUPAC Name: 8-hydroxy-6-oxo-3,4-dihydro-1H-pyrido[2,1-c][1,4]oxazine-9-carboxylic acid
• InChI: InChI=1S/C9H9NO5/c11-6-3-7(12)10-1-2-15-4-5(10)8(6)9(13)14/h3,11H,1-2,4H2,(H,13,14)
• InChI Key: AFNYJEJIPBGFEG-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C(C(=CC(=O)N21)O)C(=O)O
• Molecular Formula: C9H9NO5
• Molecular Weight: 211.17 g/mol

Description

8-hydroxy-6-oxo-1H,3H,4H,6H-pyrido[2,1-c]morpholine-9-carboxylic acid, also known as HOMPA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. HOMPA belongs to the class of pyridine derivatives and has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects.

Scientific Research Applications

Chemical Synthesis and Reactions

• Vilsmeier Reaction and Isochroman Derivatives : A study by Deady and Rodemann (2001) explored the reaction of homophthalic acid and its pyrido analogs, leading to various products including isoquinoline derivatives. This provides insights into the chemical behavior and potential applications in synthesizing related compounds (Deady & Rodemann, 2001).

• Synthesis of Alkyl-, Arylalkyl-, and Arylamides : Ukrainets et al. (2008) synthesized and analyzed alkyl-, arylalkyl-, and arylamides of 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid to establish a structure-biological activity relationship, highlighting its potential in drug discovery (Ukrainets et al., 2008).

• Antiallergy Activity Study : Schwender et al. (1979) prepared a series of substituted 11-oxo-11H-pyrido[2,1-b]quinazoline-8-carboxylic acids and evaluated them as antiallergy agents, indicating its potential in therapeutic applications (Schwender et al., 1979).

• Rapid Synthesis of Chromene Derivatives : Zhu et al. (2014) developed a rapid synthetic method for 4-Oxo-4H-chromene-3-carboxylic acid, a compound closely related to 8-hydroxy-6-oxo-pyrido[2,1-c]morpholine, illustrating its utility in efficient synthesis of biologically active compounds (Zhu et al., 2014).

• Analgesic Properties of Derivatives : The synthesis and analgesic properties of N-(benzyl)-2-hydroxy-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides by Ukrainets et al. (2015) suggest the potential of these derivatives in developing new analgesics (Ukrainets et al., 2015).

• Diuretic Activity of Anilides : Ukrainets et al. (2013) also researched the diuretic activity of 9-Bromo-7-Hydroxy-5-Oxo-2,3-Dihydro-1H,5H-Pyrido[3,2,1-ij]Quinoline-6-Carboxylic Acid Anilides, adding another dimension to the therapeutic uses of these compounds (Ukrainets et al., 2013).